Cas no 68364-66-9 (1H-Pyrazole-4-carbonitrile, 3-(4-bromophenyl)-1-methyl-5-(methylthio)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-(4-bromophenyl)-1-methyl-5-(methylthio)-
• CAS No: 68364-66-9
• MF: C₁₂H₁₀BrN₃S
• MW: 308.1968998909
• CID: 1734331
• Update Time: 2024-11-27

1H-Pyrazole-4-carbonitrile, 3-(4-bromophenyl)-1-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-(4-bromophenyl)-1-methyl-5-(methylthio)-

• Inchi： 1S/C12H10BrN3S/c1-16-12(17-2)10(7-14)11(15-16)8-3-5-9(13)6-4-8/h3-6H,1-2H3
• InChI Key： AENDSFDDZLLQLI-UHFFFAOYSA-N
• SMILES： N1(C)C(SC)=C(C#N)C(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 306.978

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 106-108 °C(Solv: ethanol (64-17-5))
• Boiling Point: 471.4±45.0 °C(Predicted)
• PSA: 41.61
• pka: -2.40±0.10(Predicted)